Cas no 743444-50-0 (3-{[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl}propanoic acid)

3-{[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl}propanoic acid structure
743444-50-0 structure
Product Name:3-{[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl}propanoic acid
CAS No:743444-50-0
MF:C8H12N2O2S3
MW:264.388077735901
CID:5701236
PubChem ID:2113301
Update Time:2023-10-14

3-{[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3-[[5-(propylthio)-1,3,4-thiadiazol-2-yl]thio]-
    • 3-{[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl}propanoic acid
    • 743444-50-0
    • AKOS000118646
    • EN300-07337
    • 3-[[5-(Propylthio)-1,3,4-thiadiazol-2-yl]thio]propanoic acid
    • DTXSID801184598
    • 3-{[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl}propanoicacid
    • Inchi: 1S/C8H12N2O2S3/c1-2-4-13-7-9-10-8(15-7)14-5-3-6(11)12/h2-5H2,1H3,(H,11,12)
    • InChI Key: NMMKLLILDOVFMU-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCSC1=NN=C(SCCC)S1

Computed Properties

  • Exact Mass: 264.00609115g/mol
  • Monoisotopic Mass: 264.00609115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 142Ų

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • Boiling Point: 467.5±47.0 °C(Predicted)
  • pka: 4.00±0.10(Predicted)
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